Cas no 1207111-35-0 (4-Benzyl-4-methylcyclohex-2-enone)

4-Benzyl-4-methylcyclohex-2-enone is a cyclic enone compound featuring a benzyl and methyl substituent at the 4-position of the cyclohex-2-enone ring. This structure imparts reactivity typical of α,β-unsaturated ketones, making it a valuable intermediate in organic synthesis, particularly for Michael additions, cycloadditions, and other conjugate addition reactions. The benzyl group enhances solubility in organic solvents and may influence stereochemical outcomes in transformations. Its stability under controlled conditions allows for versatile applications in pharmaceutical and fine chemical synthesis. The compound’s defined molecular framework is useful for constructing complex cyclic systems, offering synthetic flexibility in target-oriented methodologies.
4-Benzyl-4-methylcyclohex-2-enone structure
1207111-35-0 structure
Product Name:4-Benzyl-4-methylcyclohex-2-enone
CAS No:1207111-35-0
MF:C14H16O
MW:200.276244163513
MDL:MFCD22381831
CID:1033853
PubChem ID:13618559
Update Time:2025-10-19

4-Benzyl-4-methylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyl-4-methylcyclohex-2-enone
    • 4-benzyl-4-methylcyclohex-2-en-1-one
    • J-514482
    • 4-benzyl-4-methyl cyclohex-2-enone
    • 1207111-35-0
    • AKOS016844440
    • DTXSID40545162
    • SCHEMBL12346165
    • MDL: MFCD22381831
    • Inchi: 1S/C14H16O/c1-14(9-7-13(15)8-10-14)11-12-5-3-2-4-6-12/h2-7,9H,8,10-11H2,1H3
    • InChI Key: GWUBDLBLYGGXJB-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C)(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 200.120115130g/mol
  • Monoisotopic Mass: 200.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

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